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Compound of Interest

Compound Name:
4-(t-Butoxy)-2-chlorophenylboronic

acid

CAS No.: 2096329-86-9

Cat. No.: B3060236

Get Quote

(4-(tert-butyl)-2-chlorophenyl)boronic acid is a substituted arylboronic acid that has emerged as

a valuable reagent in organic synthesis, particularly in the realm of palladium-catalyzed cross-

coupling reactions. Its unique substitution pattern—a sterically demanding tert-butyl group and

an electron-withdrawing chlorine atom—imparts specific reactivity and solubility properties that

are highly sought after in the construction of complex organic molecules. These molecules

often form the backbone of novel pharmaceuticals, agrochemicals, and advanced materials.[1]

[2][3]

Boronic acids, in general, are appreciated for their stability, low toxicity, and ease of handling

compared to other organometallic reagents.[3] They are key participants in the Suzuki-Miyaura

coupling reaction, a Nobel Prize-winning method for forming carbon-carbon bonds.[4][5] The

subject of this guide, with its specific functionalities, offers chemists a tool to introduce a

substituted phenyl moiety into a target structure, enabling the exploration of new chemical

space and the development of molecules with tailored properties.
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A clear understanding of a reagent's physical and chemical properties is fundamental to its

effective use in the laboratory. The table below summarizes the key characteristics of (4-(tert-

butyl)-2-chlorophenyl)boronic acid.

Property Value Source(s)

CAS Number 2756573-70-1 [6][7]

Molecular Formula C10H14BClO2 [6][7]

Molecular Weight 212.48 g/mol [7]

Physical Form Solid [6]

Purity Typically ≥95% [6][7]

Storage Temperature 2-8°C [7]

InChI Key
LOCKMFCYULAPJV-

UHFFFAOYSA-N
[6][7]

Caption: Chemical Structure of (4-(tert-butyl)-2-chlorophenyl)boronic acid

Core Application: The Suzuki-Miyaura Cross-
Coupling Reaction
The primary utility of (4-(tert-butyl)-2-chlorophenyl)boronic acid lies in its application as a

coupling partner in the Suzuki-Miyaura reaction.[1][2] This reaction facilitates the formation of a

carbon-carbon bond between the boronic acid's aryl group and an organic halide or triflate,

catalyzed by a palladium complex.[5]

Mechanistic Overview
The catalytic cycle of the Suzuki-Miyaura reaction is a well-established process involving three

key steps:

Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the

coupling partner (e.g., an aryl bromide), forming a Pd(II) complex.
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Transmetalation: The organic group from the boronic acid is transferred to the palladium

center. This step is typically facilitated by a base, which activates the boronic acid.[8]

Reductive Elimination: The two organic partners on the palladium complex are coupled,

forming the new carbon-carbon bond and regenerating the Pd(0) catalyst, which can then re-

enter the catalytic cycle.[5]
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Caption: Generalized Mechanism of the Suzuki-Miyaura Coupling Reaction

The presence of the ortho-chloro substituent on (4-(tert-butyl)-2-chlorophenyl)boronic acid can

influence the reaction by sterically hindering the approach to the boronic acid group, potentially

requiring more forcing reaction conditions or specialized catalyst systems.[4] Conversely, the

electron-withdrawing nature of the chlorine can affect the electronic properties of the resulting

biaryl product. The bulky tert-butyl group enhances solubility in organic solvents.

Experimental Protocol: A Representative Suzuki-
Miyaura Coupling
The following is a generalized, yet detailed, protocol for a Suzuki-Miyaura coupling reaction

using (4-(tert-butyl)-2-chlorophenyl)boronic acid. This protocol should be adapted based on the

specific substrate and laboratory conditions.

Reagents and Equipment
(4-(tert-butyl)-2-chlorophenyl)boronic acid

Aryl halide (e.g., 2-bromopyridine)

Palladium catalyst (e.g., Pd(PPh₃)₄)

Base (e.g., K₂CO₃ or Cs₂CO₃)

Solvent (e.g., a mixture of toluene and water, or dioxane)

Round-bottom flask

Reflux condenser

Magnetic stirrer and heat plate

Inert atmosphere setup (e.g., nitrogen or argon balloon)

Standard workup and purification equipment (separatory funnel, rotary evaporator, silica gel

for chromatography)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8153654/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3060236?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Procedure
Reaction Setup: To a dry round-bottom flask, add the aryl halide (1.0 eq), (4-(tert-butyl)-2-

chlorophenyl)boronic acid (1.2-1.5 eq), the base (2.0-3.0 eq), and the palladium catalyst

(0.01-0.05 eq).

Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (nitrogen or

argon) for 5-10 minutes.

Solvent Addition: Add the degassed solvent(s) via syringe.

Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir

vigorously for the required time (monitored by TLC or LC-MS).

Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with an

organic solvent (e.g., ethyl acetate) and wash with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. Purify the crude product by flash column chromatography on silica

gel.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3060236?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

1. Combine Reagents
(Boronic Acid, Halide, Base, Catalyst)

2. Purge with Inert Gas

3. Add Degassed Solvent

4. Heat and Stir
(Monitor Progress)

5. Aqueous Workup
(Extraction and Washing)

6. Purify Product
(Column Chromatography)

End
(Pure Product)

Click to download full resolution via product page

Caption: Experimental Workflow for a Suzuki-Miyaura Coupling Reaction
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As with all chemical reagents, proper safety precautions must be observed when handling (4-

(tert-butyl)-2-chlorophenyl)boronic acid.

Handling: Wear appropriate personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat.[9] Avoid inhalation of dust and contact with skin and eyes.[10] Handle

in a well-ventilated area or a fume hood.[9][10]

Storage: Store in a tightly sealed container in a cool, dry place.[9][10] The recommended

storage temperature is between 2-8°C.[7]

In case of exposure:

Skin contact: Wash with plenty of soap and water.[9]

Eye contact: Rinse cautiously with water for several minutes.

Inhalation: Move to fresh air.

Ingestion: Rinse mouth and seek medical attention.

Conclusion
(4-(tert-butyl)-2-chlorophenyl)boronic acid is a valuable and versatile building block in modern

organic chemistry. Its utility, primarily demonstrated in Suzuki-Miyaura cross-coupling reactions,

allows for the synthesis of complex biaryl compounds that are of significant interest to the

pharmaceutical and materials science industries. A thorough understanding of its properties,

reactivity, and handling requirements is essential for its safe and effective application in the

laboratory. As the demand for novel and structurally diverse molecules continues to grow, the

importance of specialized reagents like this boronic acid will undoubtedly increase.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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